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Compound of Interest

Compound Name: PhiKan 083 hydrochloride

Cat. No.: B1677686

Application Notes and Protocols: PhiKan 083
Hydrochloride

Audience: Researchers, scientists, and drug development professionals.

Introduction: PhiKan 083 hydrochloride is a carbazole derivative that acts as a stabilizer of
the p53-Y220C mutant, a common mutation in human cancers. By binding to a surface cavity
of the mutant p53 protein, PhiKan 083 restores its proper folding and tumor suppressor
function, ultimately leading to cell cycle arrest and apoptosis in cancer cells harboring this
specific mutation.[1][2][3][4] These application notes provide detailed protocols for the
preparation and storage of PhiKan 083 hydrochloride stock solutions, as well as its
application in cell-based assays.

Data Presentation

Table 1: Recommended Storage Conditions for PhiKan 083 Hydrochloride Stock Solutions
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Storage . Special
Solvent Storage Duration . .
Temperature Considerations
Sealed storage, away
DMSO -20°C 1 month )
from moisture.[1][5]
Sealed storage, away
-80°C 6 months )
from moisture.[1][5]
Sealed storage, away
Water -20°C 1 month )
from moisture.[1][5]
Sealed storage, away
-80°C 6 months

from moisture.[1][5]

Table 2: Solubility of PhiKan 083 Hydrochloride

Solvent Solubility Method

Ultrasonic and warming, heat
DMSO 62.5 mg/mL (227.45 mM)

to 60°C.[1][2]
100 mM

Needs ultrasonic and warming.
Water 2 mg/mL (7.28 mM)

[11[2]
50 mM

Experimental Protocols

Protocol 1: Preparation of PhiKan 083 Hydrochloride Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PhiKan 083
hydrochloride in DMSO.

Materials:

o PhiKan 083 hydrochloride (solid)
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Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Ultrasonic bath (optional)
Procedure:

o Aseptic Technique: Perform all steps under sterile conditions in a laminar flow hood to
prevent contamination.

e Weighing: Accurately weigh the desired amount of PhiKan 083 hydrochloride solid. For
example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.7479 mg of PhiKan 083
hydrochloride (Molecular Weight: 274.79 g/mol ).

e Dissolution:

o Add the appropriate volume of DMSO to the vial containing the PhiKan 083
hydrochloride solid. For a 10 mM stock, add 1 mL of DMSO for every 2.7479 mg of
compound.

o Vortex the solution thoroughly to dissolve the compound.

o If the compound does not fully dissolve, gentle warming in a water bath (up to 60°C)
and/or sonication in an ultrasonic bath can be used to aid dissolution.[1][2] Visually inspect
the solution to ensure there are no visible particles. Note: Hygroscopic DMSO can
significantly impact solubility; always use newly opened or anhydrous DMSO.[1]

 Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.
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o Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[1][5] Ensure
the tubes are sealed tightly to prevent moisture absorption.

Protocol 2: Cell Viability Assay Using PhiKan 083 Hydrochloride

This protocol outlines a general procedure for assessing the effect of PhiKan 083
hydrochloride on the viability of cancer cells, particularly those expressing the p53-Y220C
mutant.

Materials:

Cancer cell line expressing p53-Y220C (e.g., Ln229-p53-Y220C) and a wild-type p53 control
cell line (e.g., Ln229-p53-wit).

o Complete cell culture medium

» PhiKan 083 hydrochloride stock solution (e.g., 10 mM in DMSO)

o 96-well cell culture plates

o Cell viability reagent (e.g., MTT, WST-1, or CellTiter-Glo®)

o Plate reader

Procedure:

o Cell Seeding:

o Trypsinize and count the cells.

o Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 pL of
complete culture medium.

o Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2 to allow the
cells to attach.

e Compound Treatment:
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o Prepare serial dilutions of the PhiKan 083 hydrochloride stock solution in complete
culture medium to achieve the desired final concentrations. Note: The final DMSO
concentration should be kept constant across all wells and should not exceed 0.5% to
avoid solvent toxicity.

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of PhiKan 083 hydrochloride. Include a vehicle control (medium with the
same concentration of DMSQO) and an untreated control. A typical concentration for PhiKan
083 is 125 uM.[1][2]

 Incubation:
o Incubate the plate for 48 hours at 37°C in a humidified incubator with 5% CO2.[1][2]
o Cell Viability Measurement:

o After the incubation period, measure cell viability using a suitable reagent according to the
manufacturer's instructions.

o For example, if using an MTT assay, add 10 pL of MTT solution (5 mg/mL) to each well
and incubate for 2-4 hours. Then, add 100 pL of solubilization buffer, and read the
absorbance at the appropriate wavelength.

» Data Analysis:

o Calculate the percentage of cell viability for each treatment group relative to the vehicle
control.

o Plot the cell viability against the concentration of PhiKan 083 hydrochloride to determine
the IC50 value.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phikan-083-hydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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